Cas no 5926-07-8 (Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester)

Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester structure
5926-07-8 structure
Product Name:Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester
CAS No:5926-07-8
MF:C12H10O3
MW:202.206003665924
CID:380929
PubChem ID:761020
Update Time:2025-04-19

Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester
    • SCHEMBL3973961
    • SR-01000223517-1
    • CS-0326742
    • 5-methyl-2-phenylfuran-3-carboxylic acid
    • 5-METHYL-2-PHENYL-3-FUROICACID
    • MFCD00447900
    • 5-Methyl-2-phenylfuran-3-carboxylicacid
    • 64354-50-3
    • 5-Methyl-2-phenyl-3-furoic acid, AldrichCPR
    • Cambridge id 5926078
    • MS-22442
    • CHEBI:194852
    • 5926-07-8
    • A867896
    • CBMicro_037588
    • 5-Methyl-2-phenyl-3-furoic acid
    • FT-0736584
    • 5-methyl-2-phenyluran-3-carboxylic acid
    • SR-01000223517
    • DTXSID30974684
    • CASZQQKUMVLKBY-UHFFFAOYSA-N
    • AKOS006221852
    • BIM-0037701.P001
    • Inchi: 1S/C12H10O3/c1-8-7-10(12(13)14)11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
    • InChI Key: CASZQQKUMVLKBY-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.215
  • Melting Point: 145-147.5
  • Boiling Point: 312.5°C at 760 mmHg
  • Flash Point: 142.8°C
  • Refractive Index: 1.574
  • PSA: 50.44000
  • LogP: 2.95320
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